Cas no 1361603-23-7 (4-Hydroxy-2-(perchlorophenyl)-3-(trifluoromethyl)pyridine)

• Product Name: 4-Hydroxy-2-(perchlorophenyl)-3-(trifluoromethyl)pyridine
• CAS No: 1361603-23-7
• MF: C₁₂H₃Cl₅F₃NO
• MW: 411.418528795242
• CID: 4920166
• Update Time: 2025-07-22

4-Hydroxy-2-(perchlorophenyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-(perchlorophenyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C12H3Cl5F3NO/c13-6-4(7(14)9(16)10(17)8(6)15)11-5(12(18,19)20)3(22)1-2-21-11/h1-2H,(H,21,22)
• InChI Key： OGBBHBSFTVIPPS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=C(C(F)(F)F)C(C=CN1)=O)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 519
• XLogP3: 5.8
• Topological Polar Surface Area: 29.1

Additional information on 4-Hydroxy-2-(perchlorophenyl)-3-(trifluoromethyl)pyridine

Introduction to 4-Hydroxy-2-(perchlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1361603-23-7) and Its Recent Applications in Chemical Biology

4-Hydroxy-2-(perchlorophenyl)-3-(trifluoromethyl)pyridine, identified by the chemical identifier CAS No. 1361603-23-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple substituents, including a hydroxyl group, a perchlorophenyl moiety, and a trifluoromethyl group, endows this molecule with distinct chemical reactivity and biological potential.

The perchlorophenyl group, in particular, contributes to the compound's lipophilicity and electronic properties, making it an attractive scaffold for drug design. Its interaction with biological targets can be modulated by the electron-withdrawing nature of the trifluoromethyl group, which enhances binding affinity and metabolic stability. The hydroxyl group further introduces polar interactions, allowing for hydrogen bonding and increased solubility in polar environments. These structural features make 4-Hydroxy-2-(perchlorophenyl)-3-(trifluoromethyl)pyridine a versatile intermediate in the synthesis of bioactive molecules.

In recent years, advancements in computational chemistry and high-throughput screening have facilitated the exploration of novel pharmacophores like 4-Hydroxy-2-(perchlorophenyl)-3-(trifluoromethyl)pyridine. Studies have demonstrated its potential as a lead compound in the development of inhibitors targeting various therapeutic pathways. For instance, research has highlighted its role in modulating enzyme activity associated with inflammatory responses and metabolic disorders. The compound's ability to interact with proteins via multiple binding sites has been exploited to design molecules with enhanced selectivity and reduced off-target effects.

One notable application of 4-Hydroxy-2-(perchlorophenyl)-3-(trifluoromethyl)pyridine is in the field of kinase inhibition. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the compound's structural features, researchers have synthesized derivatives that exhibit potent inhibitory activity against specific kinases. These derivatives have shown promise in preclinical studies, demonstrating efficacy in reducing tumor growth and mitigating inflammation.

The impact of fluorinated aromatic compounds on drug discovery cannot be overstated. The introduction of fluorine atoms into organic molecules often enhances their pharmacokinetic properties, including bioavailability and resistance to metabolic degradation. The trifluoromethyl group in 4-Hydroxy-2-(perchlorophenyl)-3-(trifluoromethyl)pyridine exemplifies this trend, contributing to improved stability and binding affinity. This has led to increased interest in fluorinated pyridines as building blocks for next-generation therapeutics.

Furthermore, the hydroxyl group provides a site for further functionalization, enabling the synthesis of a diverse array of analogs with tailored biological activities. This flexibility has been exploited to develop molecules with enhanced potency and selectivity against specific disease targets. For example, modifications at the hydroxyl position have resulted in compounds that exhibit superior anti-inflammatory properties compared to their parent structure.

The synthesis of 4-Hydroxy-2-(perchlorophenyl)-3-(trifluoromethyl)pyridine involves multi-step organic reactions that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. Key steps include condensation reactions to form the pyridine ring, followed by selective functionalization at the 2-position with a perchlorophenyl group and at the 3-position with a trifluoromethyl group. The hydroxyl group is typically introduced through oxidation or nucleophilic substitution reactions. These synthetic strategies underscore the importance of precision and control in modern organic synthesis.

Recent studies have also explored the role of 4-Hydroxy-2-(perchlorophenyl)-3-(trifluoromethyl)pyridine in medicinal chemistry beyond its applications as an inhibitor scaffold. Researchers have investigated its potential as a probe molecule for understanding enzyme mechanisms and as a tool for developing new diagnostic assays. The compound's ability to bind to biological targets with high affinity has made it valuable for elucidating structural details of protein-ligand interactions through techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The future prospects for 4-Hydroxy-2-(perchlorophenyl)-3-(trifluoromethyl)pyridine are promising, given its versatility and potential therapeutic applications. Continued research efforts are expected to yield novel derivatives with improved pharmacological profiles suitable for clinical translation. Additionally, advances in synthetic methodologies may enable more efficient production processes, making this compound more accessible for research purposes.

In conclusion,4-Hydroxy-2-(perchlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1361603-23-7) represents an important advancement in chemical biology and drug discovery. Its unique structural features have been harnessed to develop molecules with significant therapeutic potential across multiple disease areas. As research progresses,this compound will likely continue to play a pivotal role in shaping future therapeutic strategies, driven by ongoing innovations in synthetic chemistry and molecular biology.